Cas no 331665-12-4 (L-Homocysteine-d4)
L-Homocysteine-d4 Chemical and Physical Properties
Names and Identifiers
-
- L-(3,3,4,4-2H4)Homocysteine
- L-Homocysteine-d4
-
- Inchi: 1S/C4H9NO2S/c5-3(1-2-8)4(6)7/h3,8H,1-2,5H2,(H,6,7)/t3-/m0/s1/i1D2,2D2
- InChI Key: FFFHZYDWPBMWHY-ZNWYHXRZSA-N
- SMILES: SC([2H])([2H])C([2H])([2H])[C@]([H])(N)C(O)=O
L-Homocysteine-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H591952-2.5mg |
L-Homocysteine-d4 |
331665-12-4 | 2.5mg |
$ 269.00 | 2023-09-07 | ||
| TRC | H591952-10mg |
L-Homocysteine-d4 |
331665-12-4 | 10mg |
$ 999.00 | 2023-09-07 | ||
| TRC | H591952-25mg |
L-Homocysteine-d4 |
331665-12-4 | 25mg |
$ 2070.00 | 2023-09-07 | ||
| MedChemExpress | HY-W653733-500μg |
L-Homocysteine-d |
331665-12-4 | 94.89% | 500μg |
¥3500 | 2025-04-16 | |
| MedChemExpress | HY-W653733-1mg |
L-Homocysteine-d |
331665-12-4 | 94.89% | 1mg |
¥5600 | 2025-04-16 |
L-Homocysteine-d4 Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on L-Homocysteine-d4
Comprehensive Guide to L-Homocysteine-d4 (CAS No. 331665-12-4): Applications, Research, and Analytical Insights
L-Homocysteine-d4 (CAS No. 331665-12-4) is a deuterium-labeled isotopologue of the endogenous amino acid L-Homocysteine, widely utilized in biomedical research, metabolomics, and clinical diagnostics. This stable isotope-labeled compound serves as an internal standard for quantitative mass spectrometry, enabling precise measurements of homocysteine levels in biological samples. With the growing demand for personalized medicine and biomarker discovery, L-Homocysteine-d4 has gained prominence due to its role in studying cardiovascular health, neurological disorders, and methylation cycle dysregulation.
The molecular structure of L-Homocysteine-d4 incorporates four deuterium atoms, replacing hydrogen atoms at specific positions, which minimizes isotopic interference during LC-MS/MS analysis. Researchers frequently search for "homocysteine metabolism pathways" or "homocysteine and oxidative stress," reflecting its association with conditions like hyperhomocysteinemia and Alzheimer's disease. Its application extends to nutritional studies, where it helps evaluate the impact of vitamin B12 and folate deficiency on homocysteine accumulation.
In the context of precision medicine, L-Homocysteine-d4 is critical for developing non-invasive diagnostic tools. For instance, searches for "homocysteine as a cardiovascular risk marker" highlight its relevance in predicting atherosclerosis and thrombosis. The compound's stability and isotopic purity (>98%) make it indispensable for high-throughput screening in pharmaceutical labs, aligning with trends in drug development and translational research.
From a technical perspective, L-Homocysteine-d4 is often paired with advanced analytical techniques such as UPLC (Ultra-Performance Liquid Chromatography) and HRMS (High-Resolution Mass Spectrometry). Queries like "how to prepare homocysteine-d4 stock solution" or "homocysteine-d4 solubility" indicate user interest in practical protocols. The compound is typically stored at -20°C to maintain stability, and its deuterium labeling efficiency ensures minimal matrix effects in complex samples like plasma or cerebrospinal fluid.
Emerging topics such as "gut microbiome and homocysteine" and "epigenetic regulation by homocysteine" further underscore the compound's interdisciplinary utility. As research explores links between L-Homocysteine-d4 and inflammatory biomarkers, its role in chronic disease management continues to expand. Manufacturers emphasize GMP-grade synthesis to meet regulatory standards for in vitro diagnostics (IVD) applications.
In summary, L-Homocysteine-d4 (CAS No. 331665-12-4) bridges gaps between basic science and clinical applications, addressing key questions in metabolic disorders and aging research. Its integration into multi-omics studies positions it as a cornerstone for future breakthroughs in systems biology and therapeutic innovation.
331665-12-4 (L-Homocysteine-d4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)